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Compound of Interest

Compound Name: Docebenone

Cat. No.: B1663358 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of Docebenone, also known as AA-861, to empower your team

with procedural, step-by-step guidance for its safe use and disposal.

Docebenone is a chemical that requires careful handling due to its potential health hazards. It

is known to cause skin and serious eye irritation, and may also lead to respiratory irritation.[1]

Adherence to proper safety protocols is crucial to minimize exposure and ensure a safe

working environment.

Personal Protective Equipment (PPE) for
Docebenone
The following table summarizes the recommended personal protective equipment when

handling Docebenone, based on safety data sheet recommendations.
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PPE Category Item Specification

Eye and Face Protection Safety Goggles or Glasses

Must be worn to prevent eye

contact, which can cause

serious irritation.[1] A face

shield may be necessary for

splash hazards.

Skin Protection Gloves

Chemical-resistant gloves are

required.[1] The specific

material should be chosen

based on the solvent used and

breakthrough time.

Lab Coat/Protective Clothing
Wear to prevent skin contact.

[1]

Respiratory Protection Respirator

Use in a well-ventilated area is

mandatory.[1] If ventilation is

insufficient or when handling

powders, a NIOSH-approved

respirator should be worn.

Procedural Workflow for Handling Docebenone
To ensure safe handling from receipt to disposal, a clear and logical workflow should be

followed. The diagram below illustrates the key steps and decision points for researchers.
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Figure 1: Safe Handling Workflow for Docebenone
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Operational and Disposal Plans
Handling:

Always handle Docebenone in a well-ventilated area, such as a chemical fume hood, to

avoid inhalation of dust or vapors.[1]

Avoid generating dust when handling the solid form.

After handling, wash hands and any exposed skin thoroughly.[1]

Storage:

Store Docebenone in a tightly closed container in a well-ventilated place.[1]

Disposal:

Dispose of contents and containers in accordance with local, regional, and national

regulations.[1] Contaminated PPE and materials should be treated as hazardous waste.

Experimental Protocols Cited
While this document focuses on safety and handling, researchers should always refer to their

institution's specific experimental protocols and standard operating procedures (SOPs) when

working with Docebenone. The information provided here is intended to supplement, not

replace, those detailed instructions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1663358#personal-protective-equipment-for-
handling-docebenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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